Cas no 879896-54-5 (2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde)

2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde is a versatile heterocyclic aldehyde featuring a 1,2,4-oxadiazole ring fused to a benzaldehyde moiety. Its key structural advantage lies in the oxadiazole ring, which enhances stability and reactivity, making it valuable in organic synthesis and pharmaceutical intermediates. The aldehyde group offers a reactive site for further functionalization, enabling applications in cross-coupling reactions, Schiff base formation, and heterocyclic scaffold construction. The methyl substitution on the oxadiazole ring contributes to improved solubility and steric modulation, facilitating selective reactions. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its balanced lipophilicity and electronic properties.

2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde structure

879896-54-5 structure

Product Name:2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde

CAS No:879896-54-5

MF:C₁₀H₈N₂O₂

MW:188.182722091675

CID:720026

PubChem ID:24229502

Update Time:2025-06-09

2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde,2-(3-methyl-1,2,4-oxadiazol-5-yl)-
- 2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde
- MFCD09702359
- AKOS006344232
- 2-(3-methyl-1,2,4-oxadiazol-5-yl)benzaldehyde, AldrichCPR
- 879896-54-5
- PS-3557
- FPQLUUWDLSUKNS-UHFFFAOYSA-N
- FT-0744663
- CS-0205547
- SCHEMBL1956754
- DTXSID90640217
- CHEMBL4470308
- DB-077164
- Inchi： 1S/C10H8N2O2/c1-7-11-10(14-12-7)9-5-3-2-4-8(9)6-13/h2-6H,1H3
- InChI Key： FPQLUUWDLSUKNS-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2C=O)=NC(C)=N1

Computed Properties

Exact Mass: 188.05900
Monoisotopic Mass: 188.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 56Å²

Experimental Properties

Density: 1.238
Melting Point: 66 °C
Boiling Point: 361°C at 760 mmHg
Flash Point: 172.1°C
Refractive Index: 1.584
PSA: 55.99000
LogP: 1.85750

2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde Security Information

Hazard Statement： Harmful
Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：

2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M342393-10mg	2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde	879896-54-5		10mg	$ 50.00	2022-06-03
TRC	M342393-50mg	2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde	879896-54-5		50mg	$ 70.00	2022-06-03
TRC	M342393-100mg	2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde	879896-54-5		100mg	$ 115.00	2022-06-03
Chemenu	CM527228-1g	2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde	879896-54-5	95%	1g	$557	2023-02-17
Apollo Scientific	OR12356-250mg	2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde	879896-54-5	97%	250mg	£107.00	2023-09-02
Key Organics Ltd	PS-3557-1MG	2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde	879896-54-5	>97%	1mg	£37.00	2025-02-09
Key Organics Ltd	PS-3557-5MG	2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde	879896-54-5	>97%	5mg	£46.00	2025-02-09
Key Organics Ltd	PS-3557-10MG	2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde	879896-54-5	>97%	10mg	£63.00	2025-02-09
Key Organics Ltd	PS-3557-20MG	2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde	879896-54-5	>97%	20mg	￡76.00	2023-04-19
Key Organics Ltd	PS-3557-0.5G	2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde	879896-54-5	>97%	0.5g	£214.00	2025-02-09

2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde Suppliers

Amadis Chemical Company Limited

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(CAS:879896-54-5)2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde

Order Number:A1236251

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 18:46

Price ($):583

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

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